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Compound of Interest

Compound Name:
N-acetyl lysyltyrosylcysteine

amide

Cat. No.: B11933335 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of chemical compounds is paramount. This document provides comprehensive

guidance on the personal protective equipment (PPE), operational procedures, and disposal

plans for N-acetyl lysyltyrosylcysteine amide (CAS No. 1287585-40-3).

Hazard Identification and Classification
There are conflicting classifications for N-acetyl lysyltyrosylcysteine amide. One source

classifies it under the Globally Harmonized System (GHS) as Acute toxicity, Oral (Category 4)

and Acute/Chronic aquatic toxicity (Category 1)[1]. Another source states it is not a hazardous

substance or mixture[2]. Given this discrepancy, it is prudent to handle the compound with a

degree of caution, adhering to the more stringent classification.

GHS Hazard Summary[1]

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Aquatic Toxicity 1 H400: Very toxic to aquatic life

Chronic Aquatic Toxicity 1
H410: Very toxic to aquatic life

with long lasting effects
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Precautionary Statements[1]

Code Precautionary Statement

P264 Wash skin thoroughly after handling.

P270
Do not eat, drink or smoke when using this

product.

P273 Avoid release to the environment.

P301 + P312
IF SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell.

P330 Rinse mouth.

P391 Collect spillage.

P501
Dispose of contents/container to an approved

waste disposal plant.

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety, the following PPE is recommended when

handling N-acetyl lysyltyrosylcysteine amide.[3][4][5]

Recommended Personal Protective Equipment

Body Part Equipment Specification

Eyes Safety glasses or goggles
Shield eyes from splashes,

dust, or debris.

Hands Chemical-resistant gloves
Nitrile or latex gloves are

commonly used.

Body Laboratory coat
Protects clothing and skin from

spills.

Respiratory Respirator

Recommended when working

with the powder form to avoid

inhalation.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://dcchemicals.com/msds/MSDS_DC21358.html
https://www.benchchem.com/product/b11933335?utm_src=pdf-body
https://maxedoutcompounds.com/how-to-handle-research-compounds-safely/
https://www.peptide.co.jp/pdf/msds/en/4524_20210330_en.pdf
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11933335?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for maintaining a safe laboratory

environment.

Experimental Workflow: Handling N-acetyl
lysyltyrosylcysteine amide

Preparation

Handling

Storage

Disposal

Don Personal Protective Equipment (PPE)

Prepare a clean and designated workspace

Weigh the lyophilized powder in a ventilated area

Reconstitute with an appropriate solvent

Store reconstituted solution at 4°C or lowerStore lyophilized powder at -20°C

Collect waste in a designated container

Dispose of according to institutional and local regulations

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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